6-Fluorosulfonyloxy-9-methyl-1,2,3,4-tetrahydrocarbazole

• IUPAC Name: 6-fluorosulfonyloxy-9-methyl-1,2,3,4-tetrahydrocarbazole
• InChI: InChI=1S/C13H14FNO3S/c1-15-12-5-3-2-4-10(12)11-8-9(6-7-13(11)15)18-19(14,16)17/h6-8H,2-5H2,1H3
• InChI Key: WJOBGTQZXASHLW-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(CCCC2)C3=C1C=CC(=C3)OS(=O)(=O)F
• Molecular Formula: C13H14FNO3S
• Molecular Weight: 283.32 g/mol

Description

Carbazole is a unique template associated with several biological activities. It has a tricyclic structure, consisting of two six-membered benzene rings fused on either side of a five-membered nitrogen-containing ring. 1-keto-1,2,3,4-tetrahydrocarbazoles are important synthetic intermediates to obtain carbazole derivatives.

Synthesis Analysis

1,2,3,4-Tetrahydrocarbazoles can serve as favorable synthetic intermediates or precursors en-route to desired complex natural products. Several members of this family emit fluorescence on photoexcitation. The synthesis of several fluorophores based on this skeleton has been discussed.

Molecular Structure Analysis

The compound’s structure is based on the indole structure, but in which a second benzene ring is fused onto the five-membered ring at the 2–3 position of indole (equivalent to the 9a–4a double bond in carbazole, respectively).

Chemical Reactions Analysis

The reaction of the singlet oxygen with 9-methyl-1,2,3,4-tetrahydrocarbazole has been undertaken to give a benzazonine derivative in good yield.

Mechanism of Action

While the mechanism of action for the specific compound “6-Fluorosulfonyloxy-9-methyl-1,2,3,4-tetrahydrocarbazole” is not available, it’s worth noting that carbazole derivatives are of immense interest to the research community due to their diverse and versatile biological properties.

Future Directions

Carbazole derivatives continue to be of immense interest to the research community due to their diverse and versatile biological properties. Future research may focus on designing and characterising small molecule environment sensitive fluorophores, which are extremely significant in the context of biochemical and biophysical research.